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Compound of Interest

Compound Name: JG-231

Cat. No.: B10856816 Get Quote

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling JG-231, an allosteric inhibitor of heat shock protein

70 (Hsp70).[1][2] Given that a specific Safety Data Sheet (SDS) for JG-231 is not publicly

available, this guide is based on best practices for handling potent, potentially hazardous

research compounds and cytotoxic agents.[3][4][5] A thorough risk assessment should be

conducted before any handling of this compound.[6][7][8]

Hazard Assessment and Chemical Properties
JG-231 is a complex heterocyclic molecule with the chemical formula C₂₂H₁₈BrCl₂N₃OS₄ and a

molecular weight of 619.45 g/mol .[1] It is used in cancer research to induce apoptosis in tumor

cells.[2] Due to its biological activity and intended use, JG-231 should be handled as a potent

and potentially cytotoxic compound.

Assumed Hazards:

Toxicity: Assumed to be toxic if swallowed, inhaled, or absorbed through the skin.

Irritation: May cause skin and eye irritation upon contact.

Sensitization: Potential for allergic reaction upon repeated exposure.
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Long-term effects: As a compound designed to interfere with cellular processes, the potential

for long-term health effects should be considered.

Property Value Source

Chemical Formula C₂₂H₁₈BrCl₂N₃OS₄ [1]

Molecular Weight 619.45 g/mol [1]

Appearance Solid (assumed) General chemical information

Storage

Short term: 0-4°C; Long term:

-20°C. Keep dry and in the

dark.[1]

[1]

Personal Protective Equipment (PPE)
A risk assessment should guide the selection of PPE for each specific procedure.[9] The

following table outlines the recommended PPE for handling JG-231.
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Activity Recommended PPE Rationale

Weighing and Dispensing (as a

powder)

- Full-face powered air-

purifying respirator (PAPR) or

N95 respirator with a face

shield- Disposable solid-front

lab coat with tight-fitting cuffs-

Double-gloving (e.g., nitrile

gloves)- Disposable sleeves-

Safety goggles (if not using a

full-face respirator)

High risk of aerosolization and

inhalation of potent powder.

Full respiratory and skin

protection is crucial.[9]

Solution Preparation

- Chemical fume hood- Lab

coat- Safety glasses with side

shields or chemical splash

goggles- Chemical-resistant

gloves (e.g., nitrile)

Reduced risk of aerosolization,

but potential for splashes and

spills. Engineering controls are

the primary protection.[9]

General Laboratory Operations
- Lab coat- Safety glasses-

Gloves

Standard laboratory practice to

protect against incidental

contact.[9]

Operational Plan for Safe Handling
A systematic workflow is essential for safely handling potent compounds like JG-231.

Experimental Workflow Diagram
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Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Assemble Appropriate PPE

Prepare Designated Work Area in Fume Hood

Weigh JG-231 in a Ventilated Enclosure

Prepare Stock Solution in Fume Hood

Perform Experiment

Decontaminate Work Surfaces

Segregate Hazardous Waste

Dispose of Waste via EHS
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Caption: Experimental workflow for handling JG-231.
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Step-by-Step Handling Procedures
Preparation:

Conduct a thorough risk assessment for the planned experiment.[6][7][8]

Assemble all necessary PPE as outlined in the table above.

Prepare a designated work area in a certified chemical fume hood. The area should be

clean and uncluttered.

Weighing and Solution Preparation:

When handling JG-231 as a powder, use a ventilated balance enclosure or a powder

containment hood.

Carefully weigh the desired amount of JG-231.

To prepare a stock solution, add the solvent to the vial containing the JG-231 powder in a

chemical fume hood to minimize dust generation.

Experimental Use:

All procedures involving JG-231, including dilutions and cell culture applications, should

be performed in a chemical fume hood or a biological safety cabinet, depending on the

nature of the experiment.

Decontamination:

After each use, decontaminate all surfaces and equipment that may have come into

contact with JG-231. Use a suitable cleaning agent, such as a 10% bleach solution

followed by 70% ethanol, or as determined by your institution's safety protocols.

Disposal Plan
Proper disposal of JG-231 and contaminated materials is critical to prevent environmental

contamination and accidental exposure.
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Waste Disposal Workflow Diagram

Waste Generation

Waste Collection & Labeling

Final Disposal

Contaminated Solids (Gloves, Tubes, etc.)

Labeled Hazardous Solid Waste Container

Unused Solutions & Rinsate

Labeled Hazardous Liquid Waste Container

Contaminated Needles & Glassware

Puncture-Resistant Sharps Container

Schedule Pickup with Environmental Health & Safety (EHS)

Complete Hazardous Waste Manifest
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Caption: Waste disposal workflow for JG-231.

Waste Segregation and Disposal Procedures
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Waste Type Disposal Procedure Rationale

Solid Waste (e.g.,

contaminated gloves, pipette

tips, lab coats)

- Collect in a dedicated, clearly

labeled, and sealed hazardous

waste container.

To prevent cross-

contamination and ensure

proper handling by waste

management personnel.[1]

Liquid Waste (e.g., unused

solutions, first rinse of

contaminated glassware)

- Collect in a dedicated, leak-

proof, and clearly labeled

hazardous waste container. Do

not mix with other waste

streams.

To prevent chemical reactions

and ensure proper disposal of

potent compounds.[1][10]

Sharps Waste (e.g.,

contaminated needles, Pasteur

pipettes, broken glass)

- Collect in a puncture-

resistant, labeled sharps

container.

To prevent physical injury and

chemical exposure.

Empty Containers

- Triple rinse with a suitable

solvent. The first rinse should

be collected as hazardous

waste. Subsequent rinses may

be disposed of down the drain

with copious amounts of water,

depending on local

regulations. Deface the label

before disposal.[10][11]

To ensure the container is

decontaminated before being

discarded as regular waste.

Disposal Protocol:

Segregation: Do not mix JG-231 waste with other chemical waste unless compatibility has

been confirmed.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "JG-231," and the date of accumulation.[1]

Storage: Store hazardous waste in a designated and secure satellite accumulation area

within the laboratory.
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Pickup: Contact your institution's Environmental Health and Safety (EHS) department to

schedule a pickup for hazardous waste.[1] Do not dispose of JG-231 or its waste down the

drain or in the regular trash.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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